Hexadecanoic-d31 acid
Hexadecanoic-d31 acid
Palmitic acid-d31 is a C16 straight-chain saturated fatty acid where the aliphatic hydrogens have been replaced by deuterium atoms. It is a deuterated fatty acid, a long-chain fatty acid and a straight-chain saturated fatty acid. It is functionally related to a hexadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
39756-30-4
VCID:
VC21229203
InChI:
InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2
SMILES:
CCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C16H32O2
Molecular Weight:
287.61 g/mol
Hexadecanoic-d31 acid
CAS No.: 39756-30-4
Cat. No.: VC21229203
Molecular Formula: C16H32O2
Molecular Weight: 287.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Palmitic acid-d31 is a C16 straight-chain saturated fatty acid where the aliphatic hydrogens have been replaced by deuterium atoms. It is a deuterated fatty acid, a long-chain fatty acid and a straight-chain saturated fatty acid. It is functionally related to a hexadecanoic acid. |
|---|---|
| CAS No. | 39756-30-4 |
| Molecular Formula | C16H32O2 |
| Molecular Weight | 287.61 g/mol |
| IUPAC Name | 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecanoic acid |
| Standard InChI | InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2 |
| Standard InChI Key | IPCSVZSSVZVIGE-SAQPIRCFSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)O |
| SMILES | CCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)O |
| Appearance | Assay:≥98% deuterated forms (d1-d31)A crystalline solid |
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